Cas no 2034350-38-2 (2-(3-chlorophenyl)-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]ethan-1-one)

• Product Name: 2-(3-chlorophenyl)-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]ethan-1-one
• CAS No: 2034350-38-2
• MF: C₂₀H₂₃ClN₄O
• MW: 370.875823259354
• CID: 5352280
• Update Time: 2025-06-07

2-(3-chlorophenyl)-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-1-(4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl)ethanone
• 2-(3-chlorophenyl)-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]ethanone
• 2-(3-chlorophenyl)-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C20H23ClN4O/c21-17-6-3-4-15(12-17)13-20(26)25-10-8-24(9-11-25)19-14-16-5-1-2-7-18(16)22-23-19/h3-4,6,12,14H,1-2,5,7-11,13H2
• InChI Key： BMHWMAYEZNENAU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC(N1CCN(C2=CC3=C(CCCC3)N=N2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 482
• XLogP3: 3
• Topological Polar Surface Area: 49.3

Additional information on 2-(3-chlorophenyl)-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]ethan-1-one

2-(3-Chlorophenyl)-1-[4-(5,6,7,8-Tetrahydrocinnolin-3-yl)piperazin-1-yl]ethan-1-one: A Comprehensive Overview

The compound with CAS No. 2034350-38-2, known as 2-(3-chlorophenyl)-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]ethan-1-one, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule combines a chlorophenyl group, a piperazine ring, and a tetrahydrocinnoline moiety, creating a complex yet bioactive structure that has been the focus of recent research efforts.

Recent studies have highlighted the importance of tetrahydrocinnoline derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive agents. The integration of this moiety into the larger molecular framework of 2-(3-chlorophenyl)-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]ethan-1-one enhances its ability to interact with biological targets. Researchers have reported that this compound exhibits potent inhibitory activity against several key enzymes involved in cellular signaling pathways, making it a strong candidate for further preclinical evaluation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic hydrogenation, has been instrumental in optimizing the production process. These methods not only improve efficiency but also align with the principles of green chemistry by minimizing waste and reducing environmental impact.

In terms of pharmacokinetics, 2-(3-chlorophenyl)-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]ethan-1-one demonstrates favorable absorption and distribution properties. Preclinical studies have shown that the compound achieves significant plasma concentrations after oral administration, indicating its potential for systemic therapeutic effects. Additionally, its metabolic stability has been evaluated using in vitro assays, revealing that it undergoes limited phase I metabolism and exhibits low clearance rates.

One of the most promising aspects of this compound is its selectivity for specific biological targets. Unlike many broad-spectrum inhibitors that cause off-target effects leading to toxicity issues, 2-(3-chlorophenyl)-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]ethan-one shows high specificity for its intended targets. This selectivity reduces the likelihood of adverse effects and enhances its therapeutic index.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes and interactions with target proteins at atomic resolution. Such computational approaches are complemented by experimental validation through X-ray crystallography and NMR spectroscopy, ensuring that the findings are both accurate and reliable.

The development of 2-(3-chlorophenyl)-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-y]ethan-one represents a significant milestone in medicinal chemistry. Its unique combination of structural complexity and bioactivity positions it as a valuable tool for exploring novel therapeutic strategies. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing drug discovery efforts across various therapeutic areas.